6-Amino-4-(4-methylphenyl)-1-phenyl-3-propyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-4-(4-methylphenyl)-1-phenyl-3-propyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C23H22N4O/c1-3-7-19-21-20(16-12-10-15(2)11-13-16)18(14-24)22(25)28-23(21)27(26-19)17-8-5-4-6-9-17/h4-6,8-13,20H,3,7,25H2,1-2H3
• InChI Key: AXRAPCYJTSXUOM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C2=C1C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C)C4=CC=CC=C4
• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol

Description

“6-Amino-4-(4-methylphenyl)-1-phenyl-3-propyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile” is a pyrazole-bearing compound. Pyrazole compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

The synthesis of dihydropyrano[2,3-c]pyrazoles, which includes “this compound”, involves a four-component reaction of aldehydes, ethyl acetoacetate, malononitrile, and hydrazine hydrate. This process is performed under solvent-free conditions and can be catalyzed by nano-eggshell/Ti (IV).

Molecular Structure Analysis

The molecular structure of pyrazole-bearing compounds, including “this compound”, can be verified using elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

Dihydropyrano[2,3-c]pyrazoles are synthesized via a four-component reaction of aldehydes, ethyl acetoacetate, malononitrile, and hydrazine hydrate. Various catalysts have been used to facilitate this reaction, including nano-eggshell/Ti (IV).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been described. For instance, 5-Amino-3-(4-methylphenyl)pyrazole has a melting point range of 152.3 - 153.3 °C.

Mechanism of Action

Target of Action

It’s known that similar compounds have shown potent antileishmanial and antimalarial activities . Therefore, it’s plausible that this compound may also target organisms causing these diseases, such as Leishmania and Plasmodium species.

Mode of Action

A molecular docking study conducted on a similar compound showed better antileishmanial activity . This suggests that the compound might interact with specific proteins or enzymes in the target organisms, leading to their inhibition or activation, which ultimately affects the organism’s survival or replication.

Biochemical Pathways

Given its potential antileishmanial and antimalarial activities , it’s likely that the compound interferes with essential biochemical pathways in Leishmania and Plasmodium species, disrupting their normal functions and leading to their death or inhibition.

Result of Action

Similar compounds have shown to inhibit the growth ofLeishmania and Plasmodium species , suggesting that this compound might also have similar effects.

Safety and Hazards

Safety data for similar compounds indicates that they can cause skin irritation, serious eye irritation, and may cause respiratory irritation.